BE“GHE Foundational & Exploratory

Check Availability & Pricing

The EGFR Inhibitor Egfr-IN-11: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Egfr-IN-11

Cat. No.: B8103558

For Immediate Release

This technical guide provides an in-depth overview of Egfr-IN-11, a fourth-generation
epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Designed for
researchers, scientists, and drug development professionals, this document details the
compound's ordering information, key technical data, experimental protocols, and its role within
the EGFR signaling pathway.

Supplier and Ordering Information

Egfr-IN-11 is available from several chemical suppliers specializing in research compounds.
The following table summarizes ordering information from various sources. Please note that
catalog numbers and pricing are subject to change and should be verified on the respective
supplier's website.
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Supplier Catalog Number

Purity

Available
Quantities

MedChemExpress HY-136382

>98%

10 mM1 mL, 5 mg, 10
mg, 50 mg, 100 mg

TargetMol T9A1837

>98%

10 mM1 mL, 2 mg, 5
mg, 10 mg, 25 mg, 50
mg, 100 mg

MOLNOVA M24922

>98% (HPLC)

10 mM1ImL, 2mg, 5
mg, 10 mg, 25 mg, 50
mg, 100 mg

GlpBio GC62562

>98%

10 mM1 mL, 5 mg, 10
mg, 25 mg, 50 mg,
100 mg

Sigma-Aldrich SML3437

Not specified

Inquire

Technical Data Summary

Egfr-IN-11 is a potent and selective inhibitor, particularly against EGFR mutations that confer

resistance to earlier-generation TKIs. Its key characteristics are summarized below.
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Property Value

CAS Number 2463200-44-2
Molecular Formula C29H35N902S
Molecular Weight 573.71 g/mol

IC50 (Triple Mutant EGFR
L858R/T790M/C797S)

18 nM[1][2]

Mechanism of Action

Selective EGFR tyrosine kinase inhibitor,
induces apoptosis, and arrests the cell cycle at
the GO/G1 phase.[1][2]

Solubility

DMSO: 112.5 mg/mL (196.1 mM)[1]

Storage

Powder: -20°C for 3 years. In solvent: -80°C for

2 years.[3]

Experimental Protocols

The following protocols are based on information provided by suppliers and are intended as a

starting point for experimental design. Optimization may be required for specific experimental

systems.

Cell Proliferation Assay

This protocol is designed to assess the anti-proliferative effects of Egfr-IN-11 on various lung

cancer cell lines.

e Cell Lines: Human lung cancer cell lines HCC827 (EGFR Del E746-A750), H1975 (EGFR
L858R/T790M), and A549 (EGFR WT); epidermoid carcinoma cell line A431 (EGFR WT).[2]

o Reagents: Egfr-IN-11, appropriate cell culture medium, and a cell viability reagent (e.g.,

MTT, CellTiter-Glo®).

e Procedure:

o Seed cells in 96-well plates at a suitable density and allow them to adhere overnight.
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o Prepare a serial dilution of Egfr-IN-11 in the cell culture medium. Recommended
concentration range: 0.0001 uM to 10 pM.[2]

o Replace the existing medium with the medium containing different concentrations of Egfr-
IN-11.

o Incubate the plates for 72 hours.[4]
o Measure cell viability using a standard assay according to the manufacturer's instructions.

o Calculate IC50 values based on the dose-response curve. Published IC50 values are 0.88
nM for HCC827, 0.20 uM for H1975, and 2.91 uM for A549 cells.[4]

EGFR Phosphorylation Assay (Western Blot)

This protocol is used to determine the effect of Egfr-IN-11 on the phosphorylation of EGFR.
e Cell Lines: HCC827, H1975, and A549.

o Reagents: Egfr-IN-11, cell lysis buffer, primary antibodies against phospho-EGFR and total
EGFR, and a suitable secondary antibody.

e Procedure:
o Culture cells to 70-80% confluency.

o Treat cells with varying concentrations of Egfr-IN-11 for 8 hours. Recommended
concentrations: 0.01-1.00 uM for HCC827 cells; 0.1-10.00 uM for H1975 and A549 cells.

[4]
o Lyse the cells and quantify the protein concentration.

o Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose
membrane.

o Probe the membrane with primary antibodies against phospho-EGFR and total EGFR.
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o Incubate with a secondary antibody and visualize the bands using a suitable detection
system. Egfr-IN-11 has been shown to suppress EGFR phosphorylation in a
concentration-dependent manner.[4]

Apoptosis Assay

This protocol can be used to confirm the apoptosis-inducing capability of Egfr-IN-11.
e Cell Line: HCC827.
e Reagents: Egfr-IN-11, Annexin V-FITC/Propidium lodide (PI) apoptosis detection kit.

e Procedure:

[¢]

Treat HCC827 cells with 1 uM Egfr-IN-11 for 24 hours.[4]

Harvest the cells and wash with cold PBS.

[¢]

[e]

Resuspend the cells in binding buffer.

Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

o

[¢]

Analyze the cells by flow cytometry. Treatment with Egfr-IN-11 resulted in 56.91% of
HCC827 cells undergoing apoptosis.[4]

Cell Cycle Analysis

This protocol is to investigate the effect of Egfr-IN-11 on cell cycle progression.
e Cell Line: HCC827.
e Reagents: Egfr-IN-11, Propidium lodide (PI) staining solution, RNase A.
e Procedure:
o Treat HCC827 cells with 1 uM Egfr-IN-11 for 24 hours.[4]

o Harvest the cells, wash with PBS, and fix in cold 70% ethanol.
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o Wash the fixed cells and resuspend in Pl staining solution containing RNase A.
o Incubate in the dark.

o Analyze the cell cycle distribution by flow cytometry. Egfr-IN-11 has been shown to
significantly increase the number of HCC827 cells in the GO/G1 phase.[4]

Signaling Pathways and Experimental Workflow
EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon
activation by its ligands (e.g., EGF), initiates several downstream signaling cascades crucial for
cell growth, proliferation, and survival. Dysregulation of this pathway is a hallmark of many
cancers. The diagram below illustrates the major signaling pathways downstream of EGFR.
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Caption: Simplified EGFR signaling pathways leading to cell proliferation and survival.

Experimental Workflow for Evaluating Egfr-IN-11
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The following diagram outlines a typical experimental workflow for characterizing the in vitro
effects of an EGFR inhibitor like Egfr-IN-11.
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Caption: A typical workflow for the in vitro evaluation of Egfr-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The EGFR Inhibitor Egfr-IN-11: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103558#egfr-in-11-supplier-and-ordering-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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